Chlorimuron-ethyl-d5

• Molecular Formula: C15H15ClN4O6S
• Molecular Weight: 419.9 g/mol
• InChI: InChI=1S/C15H15ClN4O6S/c1-3-26-13(21)9-6-4-5-7-10(9)27(23,24)20-15(22)19-14-17-11(16)8-12(18-14)25-2/h4-8H,3H2,1-2H3,(H2,17,18,19,20,22)/i1D3,3D2
• InChIKey: NSWAMPCUPHPTTC-WNWXXORZSA-N

Chlorimuron-ethyl-d5: Stable Isotope Analytical Standard

Chlorimuron-ethyl-d5 is a pentadeuterated stable isotope-labeled analogue of the sulfonylurea herbicide chlorimuron-ethyl, in which five hydrogen atoms in the ethyl ester moiety are replaced by deuterium atoms . This isotopic labeling results in a nominal molecular weight of 419.85 g/mol compared to 414.82 g/mol for the unlabeled compound, providing a +5 Da mass shift that facilitates its use as an ideal internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of chlorimuron-ethyl residues in complex matrices . As a member of the sulfonylurea herbicide class, chlorimuron-ethyl is widely used for pre- and post-emergence control of broad-leaved weeds in soybean, maize, peanut, and other crops . The deuterated analogue is not intended for herbicidal use but is specifically manufactured as a certified reference material for analytical applications, ensuring traceability and accuracy in quantitative measurements .

Workflow LC-MS/MS isotope dilution quantification

Selection Deuterated ISTD for sulfonylurea herbicide residue analysis

Use Context Complex-matrix quantification in food and environmental samples

Chlorimuron-ethyl-d5 vs Non-Isotopic Internal Standards

Direct quantification of chlorimuron-ethyl in complex matrices such as soil, plant tissues, and food products is fraught with analytical challenges, primarily stemming from matrix effects (ion suppression or enhancement) and variable extraction recovery rates [1]. While structurally similar compounds or even other sulfonylurea herbicides may be used as alternative internal standards, their distinct physicochemical properties (e.g., ionization efficiency, chromatographic retention, and extraction behavior) fail to perfectly mimic the target analyte, leading to significant quantification biases [2]. In contrast, the deuterated analogue Chlorimuron-ethyl-d5 exhibits nearly identical chemical and physical behavior to the unlabeled chlorimuron-ethyl, thereby co-eluting and experiencing the same matrix-induced ionization alterations [3]. This fundamental property allows for the effective compensation of all procedural losses and signal fluctuations, a capability that non-isotopic internal standards cannot reliably provide. Consequently, for methods requiring high accuracy, precision, and regulatory compliance (e.g., ISO 17025, EU SANTE guidelines), the use of a matched isotopic internal standard is not merely an enhancement but a critical analytical requirement, making generic substitution with a structural analogue a scientifically unsound practice that compromises data integrity .

Isotopic ISTD (d5)

Non-isotopic analogue

Co-elution and matched ionization behavior may not transfer; matrix-effect compensation may be unreliable

Isotopic ISTD (d5)

Structural analogue

Extraction recovery and chromatographic retention differences may introduce quantification bias

Isotopic ISTD (d5)

External calibration

Matrix-induced signal alterations may not be corrected; accuracy in complex samples may be compromised

• [1] Welch, J. (2025). Are You Using The Internal Standard Method In A Right Way? Welchlab Blog. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Technical Note. View Source
• [3] Reddy, M. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. View Source

Chlorimuron-ethyl-d5 Performance Benchmarks

Accuracy and Precision in LC-MS/MS Quantification

The use of Chlorimuron-ethyl-d5 as an isotopic internal standard in LC-MS/MS analyses demonstrably improves analytical accuracy and precision compared to methods employing structural analogues or external calibration [1]. This improvement is a class-level inference drawn from well-established principles of isotope dilution mass spectrometry (IDMS), where the ratio of the analyte to its isotopic IS corrects for matrix effects and instrumental variability [2]. While direct head-to-head comparisons for chlorimuron-ethyl are not available in the open literature, studies on analogous sulfonylurea herbicides, such as metsulfuron-methyl and tribenuron-methyl, have shown that the use of deuterated internal standards reduces relative standard deviation (RSD) from >15% to <5% in multi-residue analyses [3]. Similarly, a study on atrazine and phenylurea herbicide metabolites demonstrated that isotope-dilution calibration yielded extraction recoveries ranging from 88% to 104%, whereas methods using structural analogues exhibited wider variability [4].

Method Precision

Class-level

≥10 percentage point RSD reduction reported

Supports method precision criteria in residue analysis

Data to verify for chlorimuron-ethyl specifically

Evidence Dimension	Method Precision (%RSD) in LC-MS/MS Multi-Residue Analysis
Target Compound Data	<5% RSD (achieved when using a deuterated internal standard for a sulfonylurea herbicide)
Comparator Or Baseline	>15% RSD (reported for methods without isotopic internal standards)
Quantified Difference	≥10 percentage point reduction in RSD
Conditions	LC-MS/MS analysis of sulfonylurea herbicides in plant matrices, referencing methods for metsulfuron-methyl and tribenuron-methyl.

Why This Matters

For procurement, selecting Chlorimuron-ethyl-d5 ensures method compliance with stringent accuracy criteria, directly reducing the risk of data rejection and the need for costly re-analysis.

• [1] Restek. (2015). Choosing an Internal Standard. Technical Note. View Source
• [2] Antpedia. (2007). About Internal and External Standards. Technical Article. View Source
• [3] Korea University. (2010). Development of an HPLC/DAD Method for the Analysis of Four Sulfonylurea Herbicides. DBpia. View Source
• [4] PubMed. (n.d.). Quantification of atrazine, phenylurea, and sulfonylurea herbicide metabolites in urine by HPLC-MS/MS. View Source

Matrix Effect Compensation in Complex Samples

Chlorimuron-ethyl-d5, when used as a pre-extraction internal standard, corrects for ionization suppression or enhancement—a phenomenon known as the matrix effect—more effectively than post-extraction addition or the use of non-isotopic internal standards [1]. Quantitative estimation of matrix effects reveals that isotopic internal standards can normalize ionization efficiency, as they co-elute and experience identical ion source conditions to the target analyte [2]. For chlorimuron-ethyl in soil extracts, significant matrix suppression has been documented, with reported recoveries as low as 50% when using external calibration; however, the application of an isotopic internal standard like chlorimuron-ethyl-d5 can normalize these effects, bringing the apparent recovery within the acceptable range of 70-120% [3]. This class-level inference is supported by a general principle in LC-MS/MS bioanalysis where deuterated internal standards are shown to reduce matrix-induced variability from >30% to <10% [4].

Matrix Effect Correction

Class-level

≥20 pp recovery improvement, from ~50% to 70–120%

Supports recovery normalization in soil matrices

Method context; confirm with in-house validation

Evidence Dimension	Apparent Recovery in Soil Matrix
Target Compound Data	70-120% (normalized recovery when using a deuterated IS)
Comparator Or Baseline	As low as 50% (reported recovery without internal standard correction)
Quantified Difference	≥20 percentage point increase in apparent recovery, achieving method acceptance criteria
Conditions	LC-MS/MS analysis of chlorimuron-ethyl in soil extracts following immunoaffinity purification or solid-phase extraction (SPE).

Why This Matters

This capability minimizes the risk of false negatives or inaccurate quantification in complex environmental or food samples, which is a critical factor for laboratories aiming for accreditation and reliable data reporting.

• [1] Reddy, M. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. View Source
• [2] University of Tartu. (n.d.). Quantitative estimation of matrix effect, recovery and process efficiency. Educational Resource. View Source
• [3] CORE. (n.d.). Immunoaffinity purification strategy for chlorimuron-ethyl in soil. Research Abstract. View Source
• [4] Welch, J. (2025). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Welchlab Blog. View Source

+5 Da Mass Shift vs d4 Analogues

Chlorimuron-ethyl-d5 provides a +5 Da mass shift relative to the unlabeled compound, which is often preferable to a +4 Da shift from a d4 analogue for minimizing spectral overlap and isotopic crosstalk in certain mass spectrometer configurations . This 5 Da difference is considered a suitable mass difference for accurate quantification without interference from the natural abundance M+4 and M+5 isotopes of the unlabeled analyte [1]. In practice, a study on pesticide analysis demonstrated that deuterated internal standards with a ≥3 Da mass shift effectively reduce isotopic crosstalk, and a +5 Da shift is particularly advantageous when quantifying analytes with complex isotopic distributions . This is a direct comparison based on molecular design, where a d5-labeled compound offers a distinct analytical advantage over a d4-labeled version by providing cleaner chromatographic and mass spectrometric peaks [2].

Mass Shift vs d4

Reported

+5 Da reduces isotopic crosstalk vs +4 Da

Supports cleaner MRM transitions at low residue levels

Instrument configuration may influence advantage

Evidence Dimension	Mass Shift and Isotopic Crosstalk
Target Compound Data	+5 Da mass shift (from chlorimuron-ethyl to chlorimuron-ethyl-d5)
Comparator Or Baseline	+4 Da mass shift (from chlorimuron-ethyl to chlorimuron-ethyl-d4)
Quantified Difference	Reduced spectral overlap and lower isotopic crosstalk in MS/MS analysis, improving the signal-to-noise ratio for the target analyte.
Conditions	LC-MS/MS analysis in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode.

Why This Matters

This design feature directly impacts the accuracy of quantification at low residue levels, which is essential for meeting maximum residue limits (MRLs) in food safety and environmental monitoring.

• [1] Restek. (2015). Choosing an Internal Standard. Technical Note. View Source
• [2] Reddy, M. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Express Pharma. View Source

Chlorimuron-ethyl-d5 Application Scenarios

Multi-Residue Pesticide Analysis in Food

Chlorimuron-ethyl-d5 is the internal standard of choice for quantifying chlorimuron-ethyl residues in soybeans, maize, peanuts, and cereal grains as part of multi-residue LC-MS/MS methods. Its use ensures that the quantification of this specific sulfonylurea herbicide is accurate and precise, even in the presence of hundreds of other potential co-extracted pesticides. This is critical for demonstrating compliance with global maximum residue limits (MRLs), such as those set by the EU (typically 0.01-0.1 mg/kg) and the US EPA [1].

Environmental Fate and Soil Dissipation

For studies investigating the degradation, transport, and persistence of chlorimuron-ethyl in soil and water systems, Chlorimuron-ethyl-d5 serves as a reliable internal standard to correct for variable extraction efficiencies from diverse soil types (e.g., loam, clay, sand). By compensating for matrix effects that differ between soil horizons, it enables the generation of robust, reproducible data for half-life (DT50) calculations and environmental risk assessments, which are often mandated for pesticide registration [2].

Method Validation in Accredited Laboratories

In ISO/IEC 17025-accredited laboratories, the use of a well-characterized, stable isotope-labeled internal standard like Chlorimuron-ethyl-d5 is a cornerstone of method validation protocols. Its performance directly supports the demonstration of method accuracy (through spike recovery experiments), precision (repeatability and reproducibility), and measurement uncertainty. The d5 label provides a clear mass spectrometric distinction from the native analyte, facilitating robust quality control and ensuring data defensibility for regulatory submissions [3].

Application

Selection Property

Validation Focus

Multi-residue food analysis

Isotopic dilution for matrix-effect correction

MRL compliance verification in complex food matrices

Environmental fate studies

Cross-matrix recovery normalization

DT50 and persistence data reproducibility

Accredited lab method validation

Isotopic ISTD for accuracy demonstration

Spike recovery and measurement uncertainty assessment

• [1] Fenoll, J., et al. (2011). Development of a method for the simultaneous determination of six sulfonylurea herbicides in wheat, rice, and corn by liquid chromatography-tandem mass spectrometry. Journal of Agricultural and Food Chemistry. View Source
• [2] South Dakota State University. (2021). Determination of Selected Sulfonylurea Herbicides in Soils and Plants by Gas Chromatography and Mass Spectrometry. Open Prairie. View Source
• [3] Fenoll, J., et al. (2011). Development of a method for the simultaneous determination of six sulfonylurea herbicides in wheat, rice, and corn by liquid chromatography-tandem mass spectrometry. Journal of Agricultural and Food Chemistry. View Source